Cas no 2206966-47-2 (3-[(Isopropylamino)sulfonyl]-5-nitrobenzoic acid)

• Product Name: 3-[(Isopropylamino)sulfonyl]-5-nitrobenzoic acid
• CAS No: 2206966-47-2
• MF: C₁₀H₁₂N₂O₆S
• MW: 288.277081489563
• MDL: MFCD30726684
• CID: 4786203
• Update Time: 2023-08-17

3-[(Isopropylamino)sulfonyl]-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Isopropylamino)sulfonyl]-5-nitrobenzoic acid
• 3-nitro-5-(propan-2-ylsulfamoyl)benzoic acid

• MDL： MFCD30726684
• Inchi： 1S/C10H12N2O6S/c1-6(2)11-19(17,18)9-4-7(10(13)14)3-8(5-9)12(15)16/h3-6,11H,1-2H3,(H,13,14)
• InChI Key： HSWLWDVMZGTWIU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 288.04160728 g/mol
• Monoisotopic Mass: 288.04160728 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.28
• XLogP3: 1
• Topological Polar Surface Area: 138